2-Butynoic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, ethyl ester

• CAS No.: 80866-51-9
• Molecular Formula: C12H22O3Si
• Molecular Weight: 242.39 g/mol
• IUPAC Name: ethyl 4-[tert-butyl(dimethyl)silyl]oxybut-2-ynoate
• InChI: InChI=1S/C12H22O3Si/c1-7-14-11(13)9-8-10-15-16(5,6)12(2,3)4/h7,10H2,1-6H3
• InChI Key: UZWDBSNNFTYNHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C#CCO[Si](C)(C)C(C)(C)C

Description

2-Butynoic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, ethyl ester is a useful research compound. Its molecular formula is C12H22O3Si and its molecular weight is 242.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution/suspension of 2.0 g of 4-(t-butyldimethylsilyloxy)-2-butynoic acid and 1.48 g Na2CO3 in 37 mL DMF under N2 was added slowly 1.58 mL Et2SO4. After stirring overnight, the reaction was diluted with EtOAc and washed several times with H2O. The organic extract was then washed with brine and dried over MgSO4. Filtration, evaporation and flash chromatography with a 5%-10% Et2O/hexanes gradient provided 1.58 g of pure product.